Cas no 4651-78-9 (2-(2-Bromo-1-Phenylethylidene)Malononitrile)

2-(2-Bromo-1-Phenylethylidene)Malononitrile is a brominated malononitrile derivative with a phenyl-substituted ethylidene group, offering versatile reactivity in organic synthesis. Its structure features an electron-withdrawing cyano group and a reactive bromine substituent, making it a valuable intermediate for nucleophilic substitution and cyclization reactions. The compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its ability to act as a Michael acceptor or participate in condensation reactions. Its stability under standard conditions and well-defined reactivity profile enhance its utility in fine chemical synthesis. The product is typically handled under controlled conditions due to its potential sensitivity to moisture and light.
2-(2-Bromo-1-Phenylethylidene)Malononitrile structure
4651-78-9 structure
Product Name:2-(2-Bromo-1-Phenylethylidene)Malononitrile
CAS No:4651-78-9
MF:C11H7BrN2
MW:247.090681314468
MDL:MFCD00465892
CID:1517554
PubChem ID:2778172
Update Time:2025-08-03

2-(2-Bromo-1-Phenylethylidene)Malononitrile Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (2-bromo-1-phenylethylidene)-
    • 2-(2-bromo-1-phenyl-ethylidene)-malononitrile
    • W10392
    • 2-(2-bromo-1-phenyl-ethylidene)malononitrile
    • AKOS005199088
    • 4651-78-9
    • 2-(2-bromo-1-phenylethylidene)malononitrile
    • MFCD00465892
    • 2-(2-bromo-1-phenylethylidene)propanedinitrile
    • SCHEMBL4415163
    • AS-67490
    • 2-(2-Bromo-1-Phenylethylidene)Malononitrile
    • MDL: MFCD00465892
    • Inchi: 1S/C11H7BrN2/c12-6-11(10(7-13)8-14)9-4-2-1-3-5-9/h1-5H,6H2
    • InChI Key: BPAMXRJMUZGKJQ-UHFFFAOYSA-N
    • SMILES: BrC/C(=C(/C#N)\C#N)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 245.97931
  • Monoisotopic Mass: 245.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58

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Additional information on 2-(2-Bromo-1-Phenylethylidene)Malononitrile

Introduction to 2-(2-Bromo-1-Phenylethylidene)Malononitrile (CAS No. 4651-78-9)

2-(2-Bromo-1-phenylethylidene)malononitrile, a compound with the chemical formula C10H6BrN4, is a significant molecule in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 4651-78-9, has garnered attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. The presence of both bromine and nitrile functional groups makes it a valuable intermediate in various synthetic pathways, particularly in cross-coupling reactions and heterocyclic chemistry.

The structure of 2-(2-bromo-1-phenylethylidene)malononitrile consists of a phenyl ring substituted with a bromoethylidene group, which is further connected to a malononitrile moiety. This unique arrangement provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications. The bromine atom, in particular, serves as a reactive handle for palladium-catalyzed coupling reactions, making it an essential building block in modern synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing the malononitrile group due to its ability to enhance drug bioavailability and metabolic stability. Studies have demonstrated that malononitrile derivatives exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a bromine substituent further enhances its reactivity, allowing for the synthesis of more complex molecules with potential therapeutic benefits.

One of the most notable applications of 2-(2-bromo-1-phenylethylidene)malononitrile is in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The bromine atom facilitates cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). These reactions enable the efficient assembly of complex scaffolds with high precision and yield.

The malononitrile moiety itself contributes to the compound's versatility by serving as a precursor for nitrogen-containing heterocycles. Heterocycles are fundamental components of numerous drugs and natural products, exhibiting diverse biological activities. By leveraging the reactivity of both the bromine and nitrile groups, chemists can access a wide array of derivatives through controlled functionalization. This flexibility has led to the discovery of novel compounds with enhanced pharmacological profiles.

Recent advances in computational chemistry have also highlighted the importance of CAS No. 4651-78-9 in drug design. Molecular modeling studies indicate that modifications to the phenyl ring and malononitrile group can significantly influence binding affinity to biological targets. These insights have guided the development of more potent and selective drug candidates. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving sustainability while maintaining high yields.

The agrochemical sector has also benefited from the use of 2-(2-bromo-1-phenylethylidene)malononitrile. Its structural features make it an effective precursor for synthesizing herbicides and pesticides that exhibit improved environmental compatibility. By incorporating bioisosteric replacements or functional group modifications, researchers have developed compounds that are more selective towards target organisms while minimizing ecological impact. This aligns with global efforts to develop sustainable agricultural practices.

In conclusion, 2-(2-bromo-1-phenylethylidene)malononitrile represents a cornerstone molecule in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it indispensable for developing innovative solutions across multiple industries. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of scientific discovery.

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